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Introduction
IR-1048 is a polymethine cyanine dye that operates within the second near-infrared (NIR-II)

window, with an emission maximum around 1048 nm.[1][2][3][4] This spectral region (1000-

1700 nm) is highly advantageous for deep-tissue imaging due to reduced light scattering,

minimal tissue autofluorescence, and lower light absorption by biological components

compared to the visible and NIR-I regions.[5][6][7] These properties enable imaging with higher

spatial resolution and deeper penetration into biological tissues.[8][9]

IR-1048 and its derivatives have emerged as powerful tools for various biomedical applications,

including high-contrast in vivo fluorescence imaging, photoacoustic (PA) imaging, and

photothermal therapy (PTT).[10][11] A notable derivative, IR-1048-MZ, incorporates a

nitroimidazole group, rendering it responsive to the hypoxic microenvironment characteristic of

many solid tumors.[10] This hypoxia-activated probe demonstrates a "turn-on" fluorescence

and photoacoustic signal in the presence of nitroreductase (NTR), an enzyme overexpressed

in hypoxic cancer cells.[10][12] This targeted activation mechanism significantly enhances the

signal-to-background ratio for precise tumor visualization and therapy.[10]

This document provides detailed application notes and protocols for the use of IR-1048 and its

hypoxia-responsive form, IR-1048-MZ, in deep-tissue imaging techniques.
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Data Presentation
Photophysical and Thermophysical Properties of IR-
1048 and its Derivatives

Property IR-1048
IR-1048-MZ
(Quenched)

IR-1048-MZH
(Activated)

Reference

Maximum

Absorption

(λmax)

1048 nm (in

ethanol)

Weak absorption

in the 900-1060

nm range

~980 nm ,[1]

Maximum

Emission (λem)
~1078 nm ~1046 nm ~1046 nm [1]

Fluorescence

Quantum Yield

(ΦF)

0.1% (in

ethanol), 0.4%

(in DCM)

1.88 x 10⁻⁵
0.006 (106.9-fold

increase)
[13],[2],[1]

Solubility

Soluble in

organic solvents

like ethanol and

DMSO

Improved

aqueous

solubility

- [2],[1]

Molecular Weight 739.91 g/mol - -
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Caption: Hypoxia-activated signaling of IR-1048-MZ probe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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